Cas no 2856-54-4 (6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2856-54-4
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 3108532
• PubChem ID: 135708177
• Update Time: 2025-06-08

6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(chloromethyl)quinazolin-4(3H)-one
• 6-chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one
• 6-Chloro-2-(chloromethyl)-4(3h)-quinazolinone
• DB-196997
• G25742
• CS-0234580
• 823-636-8
• 2856-54-4
• SCHEMBL1161334
• 6-CHLORO-2-(CHLOROMETHYL)-3H-QUINAZOLIN-4-ONE
• AKOS009020747
• Z99601218
• EN300-14381
• 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C9H6Cl2N2O/c10-4-8-12-7-2-1-5(11)3-6(7)9(14)13-8/h1-3H,4H2,(H,12,13,14)
• InChI Key： GFXYOWSVACVDIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(NC(CCl)=N2)=O

Computed Properties

• Exact Mass: 227.9857182Da
• Monoisotopic Mass: 227.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one (CAS: 2856-54-4)

6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one (CAS: 2856-54-4) is a quinazolinone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications in the pharmaceutical industry.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one, emphasizing its role as a key intermediate in the production of more complex quinazolinone derivatives. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also explored the compound's reactivity, which was found to be highly amenable to further functionalization, making it a versatile building block for drug design.

In another recent study, researchers focused on the biological activities of 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one and its derivatives. The compound exhibited promising inhibitory effects against several kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), utilized in vitro assays to demonstrate the compound's ability to selectively inhibit specific kinase targets, suggesting its potential as a lead compound for the development of novel therapeutics.

Further research has explored the structural-activity relationship (SAR) of 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one. A computational study combined with experimental validation revealed that modifications at the chloromethyl group could significantly enhance the compound's binding affinity to target proteins. These findings, published in ACS Omega (2023), provide valuable insights for the rational design of more potent and selective quinazolinone-based drugs.

In addition to its potential therapeutic applications, 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one has also been investigated for its role in chemical biology. A recent study highlighted its use as a probe to study protein-ligand interactions, leveraging its unique chemical properties to elucidate binding mechanisms. This application underscores the compound's versatility beyond traditional drug development.

In conclusion, 6-Chloro-2-(chloromethyl)-3,4-dihydroquinazolin-4-one (CAS: 2856-54-4) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its synthetic accessibility, biological activity, and potential for further optimization. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic agents and deepen our understanding of quinazolinone-based compounds in drug discovery.